Cas no 5867-70-9 (2H-1-Benzopyran-7-ol,3,4-bis(4-methoxyphenyl)-2,2-dimethyl-, 7-acetate)
5867-70-9 structure
Product Name:2H-1-Benzopyran-7-ol,3,4-bis(4-methoxyphenyl)-2,2-dimethyl-, 7-acetate
CAS No:5867-70-9
MF:C27H26O5
MW:430.492348194122
CID:377909
PubChem ID:255270
Update Time:2025-04-19
2H-1-Benzopyran-7-ol,3,4-bis(4-methoxyphenyl)-2,2-dimethyl-, 7-acetate Chemical and Physical Properties
Names and Identifiers
-
- 2H-1-Benzopyran-7-ol,3,4-bis(4-methoxyphenyl)-2,2-dimethyl-, 7-acetate
- [3,4-bis(4-methoxyphenyl)-2,2-dimethyl-chromen-7-yl] acetate
- 7-Acetoxy-2,2,8-trimethyl-6-oxabicyclo<3.2.1>octan
- Q27148661
- NSC80629
- acetic acid [3,4-bis(4-methoxyphenyl)-2,2-dimethyl-1-benzopyran-7-yl] ester
- 3,4-bis(4-methoxyphenyl)-2,2-dimethyl-2H-1-benzopyran-7-yl acetate
- [3,4-bis(4-methoxyphenyl)-2,2-dimethyl-chromen-7-yl] ethanoate
- 2,2-Dimethyl-3,4-bis(4-methoxyphenyl)-2H-1-benzopyran-7-ol acetate
- 7-acetoxy-3,4-bis-(4-methoxy-phenyl)-2,2-dimethyl-2H-chromene
- NSC-80629
- CHEBI:79549
- 5867-70-9
- DTXSID10974208
- A832188
-
- Inchi: 1S/C27H26O5/c1-17(28)31-22-14-15-23-24(16-22)32-27(2,3)26(19-8-12-21(30-5)13-9-19)25(23)18-6-10-20(29-4)11-7-18/h6-16H,1-5H3
- InChI Key: YKTJCZCEEMQPMI-UHFFFAOYSA-N
- SMILES: O1C2C=C(C=CC=2C(C2C=CC(=CC=2)OC)=C(C2C=CC(=CC=2)OC)C1(C)C)OC(C)=O
Computed Properties
- Exact Mass: 430.17800
- Monoisotopic Mass: 430.178
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 32
- Rotatable Bond Count: 6
- Complexity: 682
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 54Ų
Experimental Properties
- Density: 1.166
- Boiling Point: 548.3°C at 760 mmHg
- Flash Point: 235.1°C
- Refractive Index: 1.578
- PSA: 53.99000
- LogP: 5.75920
2H-1-Benzopyran-7-ol,3,4-bis(4-methoxyphenyl)-2,2-dimethyl-, 7-acetate Related Literature
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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